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Compound of Interest

Compound Name: Sanfetrinem

135502-34-0; 141316-45-2;
CAS No.:

141611-76-9; 156769-21-0
Cat. No.: B15579135

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sanfetrinem is a tricyclic 3-lactam antibiotic belonging to the trinem class. Its prodrug,
Sanfetrinem cilexetil, is orally bioavailable and demonstrates a broad spectrum of activity
against Gram-positive and Gram-negative bacteria.[1] This document provides detailed
protocols for establishing murine models of systemic and respiratory infections to evaluate the
in vivo efficacy of Sanfetrinem. The described models include a Staphylococcus aureus sepsis
model, a Streptococcus pneumoniae respiratory tract infection model, and a specialized
Mycobacterium tuberculosis respiratory infection model. These models are crucial for
preclinical assessment of Sanfetrinem's pharmacokinetic and pharmacodynamic properties
and its therapeutic potential.
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Table 1: In Vitro Susceptibility of Bacterial Strains to

Sanfetrinem
Bacterial Species Strain MIC90 (pg/mL) Reference
Staphylococcus o ]
Methicillin-Susceptible  0.06 [1]
aureus
Streptococcus
0.008 [1]
pyogenes
Streptococcus
_ 0.125 [1]
pneumoniae

Mycobacterium

tuberculosis

H37Rv

1.5 (in 7H9 broth)

[1]

Mycobacterium

tuberculosis

Clinical Isolates
(MDR/XDR)

1-4

[2]

Table 2: In Vivo Efficacy of Sanfetrinem Cilexetil in
Murine Sepsis Model

. Comparator
Pathogen Strain ED50 (mgl/kg) Reference
ED50 (mgl/kg)
Staphylococcus ] Cefdinir: 0.88,
Smith 0.09 o [3]
aureus Amoxicillin: 10.1
Staphylococcus 5 (B-lactamase 071 Cefdinir: 3.28, 3]
aureus producing) ' Amoxicillin: 1.28
Streptococcus Cefdinir: 0.53,
- 0.08 . [3]
pyogenes Amoxicillin: 0.17
Escherichia coli Cl1 0.28 Cefdinir: 1.74 [3]
311 (B-
Escherichia coli lactamase 0.66 Cefdinir: 1.45 [3]
producing)
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Table 3: Pharmacokinetic Parameters of Sanfetrinem in
Mice After a Single 10 mg/kg Oral Dose of Sanfetrinem

Cilexetil
Parameter Plasma Lungs Reference
Cmax (ug/mL) 7.60 1.94 [3]
Tmax (h) 0.25 - [3]

AUC (ug-h/mL)

T1/2 (h)

Experimental Protocols
Protocol 1: Murine Sepsis Model for Staphylococcus
aureus

This protocol details the induction of a systemic infection (sepsis) in mice to evaluate the
protective efficacy of Sanfetrinem cilexetil.

Materials:

e Staphylococcus aureus strain (e.g., Smith, or a clinical isolate)
o Tryptic Soy Broth (TSB) and Agar (TSA)

» Saline containing 5% mucin

» Male ICR mice (18-22 g)

» Sanfetrinem cilexetil

e Vehicle for oral administration (e.g., 0.5% metholose)

o Syringes and needles for injection and oral gavage

Procedure:
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Inoculum Preparation:
o Culture S. aureus on TSA plates overnight at 37°C.
o Inoculate a single colony into TSB and incubate overnight at 37°C with shaking.

o Wash the bacterial cells with saline and resuspend in saline with 5% mucin to the desired
concentration (e.g., 1 x 107 CFU/mL). The final concentration should be determined in
preliminary studies to induce mortality in untreated mice within 3 days.

Infection:

o Inject mice intraperitoneally (i.p.) with 0.5 mL of the bacterial suspension.

Treatment:

o Prepare a suspension of Sanfetrinem cilexetil in the vehicle at various concentrations.

o One hour after infection, administer a single oral dose of Sanfetrinem cilexetil or vehicle
to groups of mice (n=10 per group).

Monitoring and Endpoint:
o Monitor the survival of the mice for 7 days.

o Calculate the 50% effective dose (ED50) using the Probit method.[4]
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Preparation

[S. aureus Culture and Inoculum Preparatioa G’repare Sanfetrinem Cilexetil Suspensioa

4 )

Experiment

Intraperitoneal Infection of Mice

Oral Administration of Sanfetrinem Cilexetil (1h post-infection)

G/Ionitor Survival for 7 Days]

Analysis

Calculate ED50 (Probit Method)

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation
(S. pneumoniae Culture and Inoculum Preparatioa Grepare Sanfetrinem Cilexetil Suspensioa
4 Experiment A

Intranasal Inoculation of Anesthetized Mice

Oral Administration of Sanfetrinem Cilexetil (starting 24h post-infection)

- J
Endpoints
Protective Efficacy: Bacterial Eradication:
Monitor Survival for 7 Days Euthanize at Time Points
Calculate ED50 Quantify Lung CFU
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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